Cas no 1177311-60-2 ([(2-methylindolizin-3-yl)methyl]amine)

• Product Name: [(2-methylindolizin-3-yl)methyl]amine
• CAS No: 1177311-60-2
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD16653361
• CID: 4683614
• PubChem ID: 45496729
• Update Time: 2025-10-25

[(2-methylindolizin-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 3-Indolizinemethanamine, 2-methyl-
• (2-methylindolizin-3-yl)methanamine
• FCH925366
• [(2-methylindolizin-3-yl)methyl]amine

• MDL： MFCD16653361
• Inchi： 1S/C10H12N2/c1-8-6-9-4-2-3-5-12(9)10(8)7-11/h2-6H,7,11H2,1H3
• InChI Key： GWVLCKBWARLAQL-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=CC(C)=C2CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Topological Polar Surface Area: 30.4

Additional information on [(2-methylindolizin-3-yl)methyl]amine

Introduction to [(2-methylindolizin-3-yl)methyl]amine (CAS No. 1177311-60-2)

[(2-methylindolizin-3-yl)methyl]amine, with the CAS number 1177311-60-2, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of [(2-methylindolizin-3-yl)methyl]amine is composed of an indolizine ring system, which is a seven-membered heterocyclic compound with a nitrogen atom at position 1. The presence of a methyl group at position 2 and an amine group attached to the methyl group at position 3 further enhances its structural complexity and biological activity. The indolizine scaffold is known for its potential in modulating various biological processes, including enzyme inhibition, receptor binding, and cellular signaling pathways.

Recent studies have highlighted the potential of [(2-methylindolizin-3-yl)methyl]amine in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier, making it a valuable candidate for central nervous system (CNS) disorders. Its ability to modulate neurotransmitter levels and protect against oxidative stress has been particularly intriguing.

In addition to its neuroprotective properties, [(2-methylindolizin-3-yl)methyl]amine has demonstrated promising anti-inflammatory effects. In vitro and in vivo studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of [(2-methylindolizin-3-yl)methyl]amine have also been extensively studied. Its high bioavailability and favorable metabolic stability contribute to its suitability for oral administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive option for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of [(2-methylindolizin-3-yl)methyl]amine in various disease models. Preliminary results have been encouraging, with the compound showing significant improvements in patient outcomes. These findings have sparked interest among pharmaceutical companies and researchers alike, leading to increased investment in further development and optimization of this compound.

In conclusion, [(2-methylindolizin-3-yl)methyl]amine (CAS No. 1177311-60-2) represents a promising advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable candidate for the treatment of various diseases. Ongoing research and clinical trials will continue to uncover new applications and refine its therapeutic potential, contributing to the advancement of modern medicine.